Cas no 2227681-78-7 ((1S)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol)

• Product Name: (1S)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol
• CAS No: 2227681-78-7
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 6428339
• PubChem ID: 95944927
• Update Time: 2025-08-01

(1S)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol
• 2227681-78-7
• EN300-1784596

• Inchi： 1S/C10H12N2O/c1-7(13)8-3-4-10-9(5-8)11-6-12(10)2/h3-7,13H,1-2H3/t7-/m0/s1
• InChI Key： DEYWYAAKKBHKFX-ZETCQYMHSA-N
• SMILES： O[C@@H](C)C1C=CC2=C(C=1)N=CN2C

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on (1S)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol

Introduction to (1S)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol (CAS No. 2227681-78-7)

(1S)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol (CAS No. 2227681-78-7) is a chiral compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzodiazepine, a class of compounds known for their diverse biological activities and therapeutic applications. The chiral center in the molecule imparts unique properties that make it particularly interesting for the development of enantiomerically pure drugs.

The structure of (1S)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol consists of a benzodiazepine ring system with a methyl group and an alcohol moiety attached to the 5-position of the ring. The presence of the chiral center at the 1-position of the ethyl group adds an additional layer of complexity to its synthesis and biological evaluation. This compound has been studied for its potential as a ligand for various receptors, including GABA receptors, which are key targets in the treatment of neurological disorders such as anxiety and epilepsy.

Recent advancements in synthetic methodologies have enabled the efficient and scalable production of (1S)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol. One notable approach involves the use of asymmetric catalysis, which allows for the selective synthesis of the desired enantiomer with high yield and purity. This is crucial for pharmaceutical applications where enantiomeric purity is essential to ensure safety and efficacy.

In terms of biological activity, (1S)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol has shown promising results in preclinical studies. Research has demonstrated its ability to modulate GABA receptors, which are involved in regulating neuronal excitability. This modulation can lead to therapeutic effects in conditions characterized by excessive neuronal activity, such as seizures and anxiety disorders. Additionally, studies have explored its potential as an analgesic agent, with preliminary findings indicating its effectiveness in reducing pain sensitivity.

The pharmacokinetic properties of (1S)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol have also been investigated. Its oral bioavailability and metabolic stability are important factors that influence its suitability as a drug candidate. Preclinical data suggest that it exhibits favorable pharmacokinetic profiles, with good absorption and distribution characteristics. These properties make it a promising candidate for further development into a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of (1S)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol in human subjects. Early-phase trials have shown that it is well-tolerated at therapeutic doses and has demonstrated preliminary efficacy in reducing symptoms associated with anxiety disorders and epilepsy. Ongoing research aims to further elucidate its mechanism of action and optimize its formulation for clinical use.

In conclusion, (1S)-1-(1-methyl-1H-1,3-benzodiazol-5-y l)ethan - 0 l (CAS No. 222768 0 - 78 - 7) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for the development of novel therapeutic agents. Continued research and clinical evaluation will likely uncover additional applications and refine its potential as a safe and effective treatment option for various neurological disorders.